Chemical and Physical Properties

Dimethylglyoxime Chemical and Physical Properties

Names and Identifiers

- Biacetyl dioxime
- METHYL GLOXIME
- ETCHANT INDICATOR
- DIMETHYLGLYOXIME ALCOHOLIC
- 2,3-DIISONITROSOBUTANE
- 2,3-BUTANEDIONEDIOXIME DISODIUM SALT
- Dimethylglyoxime
- (CH3)2C2(NOH)2
- 1,2-dimethylglyoxyl dioxime
- 2,3-butane-dione dioxime
- Butane dioxime
- butane-2,3-dione dioxime
- Diactyldioxime
- dimethyl-glyoxim
- DMG
- 2,3-Butanedione Dioxime
- Diacetyl Dioxime
- Butanedione dioxime
- 2,3-Butanedione, dioxime
- 2971MFT1KY
- 2,3-Butanedione, 2,3-dioxime
- Chugaev's reagent
- Glyoxime, dimethyl-
- NSC-9
- Dimethylglyoxime [MI]
- DSSTox_RID_80194
- DSSTox_CID_24393
- DSSTox_GSID_44393
- (E)-N-[(3Z)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- 2,3-Butanediimine N,N'-dioxide
- JGUQDUKB
- 2,3-Butanedione, dioxime (8CI, 9CI)
- NSC 9
- Reagents, Chugaev's
- W-100164
- dimethylglyoxim
- CS-W013614
- Glyoxime, dimethyl
- Diacetyl Oxime
- AKOS000121475
- EINECS 202-420-1
- 2,3-Butadione dioxime
- Biacetyl dioxime ACS grade
- Dimethylglyoxime, ACS reagent, >=99%
- (2E,3E)-N,N'-dihydroxybutane-2,3-diimine
- EN300-21562
- CAS-95-45-4
- Tox21_302169
- 95-45-4
- 2,3Diisonitrosobutane
- STL283949
- MFCD00002117
- HY-W012898
- DIMETHYLGLYOXIME, ACS
- DIMETHYLGLYOXIME, (E,E)-
- Dimethylglyoxime, JIS special grade, >=98.0%
- 17117-97-4
- DTXSID2044393
- (NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine
- Dimethylglyoxime, puriss. p.a., ACS reagent, for the detection of Ni, >=99.0% (TLC)
- DTXCID0024393
- Dimethylglyoxime, AR
- NCGC00255830-01
- Dimethylglyoxime, >=97.0% (TLC)
- N-[3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- UNII-2971MFT1KY
- Dimethylglyoxime, p.a., ACS reagent
- Biacetyl, dioxime
- 3-01-00-03105 (Beilstein Handbook Reference)
- Biacetyldioxime
- Diacetyldioxime
- (2E,3E)-2,3-Butanedione, dioxime
- STR04406
- 2,3Butanedione dioxime
- Dimethylglyoxime, indicator, AR reagent
- Dimethylglyoxime, Vetec(TM) reagent grade
- CS-0168954
- E,E-DIMETHYLGLYOXIME
- (E)-N-[(3E)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- AI3-14925
- BRN 0506731
- MDL： MFCD00002117
- Inchi： 1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3
- InChI Key： JGUQDUKBUKFFRO-UHFFFAOYSA-N
- SMILES： ON=C(C)C(C)=NO
- BRN： 0506731

Computed Properties

- Exact Mass: 116.05900
- Monoisotopic Mass: 116.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.7
- Topological Polar Surface Area: 65.2

Experimental Properties

- Color/Form: White triclinic crystals or crystalline powders.
- Density: 1.2829 (rough estimate)
- Melting Point: 240-241 °C (lit.)
- Boiling Point: 217.15°C (rough estimate)
- Flash Point: 14℃
- Refractive Index: 1.4880 (estimate)
- Solubility: Soluble in alcohol, acetone, ether
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 65.18000
- LogP: 0.68660
- Merck: 3246
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in ethanol, ether, acetone and pyridine, almost insoluble in water.

Dimethylglyoxime Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H228,H301
Warning Statement： P210,P301+P310
Hazardous Material transportation number：UN1325 - class 4.1 - PG 3 - Flammable solids, organic, n.o.s., HI: all
WGK Germany：3
Hazard Category Code： 11-25
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：10
RTECS：EK2975000
Hazardous Material Identification：
Risk Phrases：R22
TSCA：Yes
Storage Condition：2-8°C

Dimethylglyoxime Customs Data

HS CODE：29280090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Dimethylglyoxime Production Method

Production Method 1

95-45-4

Reaction Conditions

1.1 Reagents: Pyridine , Hydroxyamine hydrochloride Solvents: Methanol ; 1 h, reflux; reflux → rt
1.2 Solvents: Water ; cooled

Reference

: Photocatalytic Construction of S-S and C-S Bonds Promoted by Acridinium Salt: An Unexpected Pathway To Synthesize 1,2,4-Dithiazoles

Huang, Xiao-Ying; Ding, Rui; Mo, Zu-Yu; Xu, Yan-Li; Tang, Hai-Tao; et al, Organic Letters, 2018, 20(16), 4819-4823

Production Method 2

57-71-6

95-45-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydroxyamine hydrochloride Solvents: Water ; rt
1.2 3 h, rt

Reference

: Synthesis of Furazan derivatives

Lu, Guo-Yuan; Lu, Xiao-Feng, Jiangsu Huagong, 2005, 33, 144-146

Production Method 3

95-45-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydroxyamine hydrochloride Solvents: Water ; < 30 min

Reference

: An improved process for preparation of pure aldoxime

, India, , ,

Production Method 4

564-00-1

95-45-4

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Hydrogen peroxide Solvents: Toluene ; 1 h, rt; 1 h, 48 °C

Reference

: Preparation of 2,3,5,6-tetramethylpyrazine

, China, , ,

Production Method 5

95-45-4

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Hydrogen peroxide Solvents: Ethanol , Water ; 1 h, 40 °C; 2 h, 40 °C

Reference

: Method for synthesis of dimethylglyoxime

, China, , ,

Production Method 8

1046349-70-5

100-64-1

95-45-4

2640140-27-6

2640140-28-7

Reaction Conditions

1.1 80 °C

Reference

: Simple Solvent-Free Strategy for Synthesizing Covalent Adaptable Networks from Commodity Vinyl Monomers

Zhang, Luzhi; Liu, Zenghe; Sun, Lijie; Xiao, Lijuan; Guan, Qingbao ; et al, Macromolecules (Washington, 2021, 54(9), 4081-4088

Production Method 9

95-45-4

Reaction Conditions

1.1 Reagents: Pyridine , Hydroxyamine hydrochloride Solvents: Methanol ; 1 h, reflux; reflux → rt
1.2 Solvents: Water ; 0 °C

Reference

: Mild Isomerization of Conjugated Dienes Using Co-Mediated Hydrogen Atom Transfer

Delgado, Kyle R.; Youmans, Dustin D.; Diver, Steven T., Organic Letters, 2020, 22(2), 750-754

Production Method 10

95-45-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydroxyamine hydrochloride Solvents: Ethanol , Water ; 0 °C; 48 h, rt

Reference

: Oxidation of o-dioxime by (diacetoxyiodo)benzene: green and mild access to furoxans

Zhang, Qi; Zhao, Cheng; Zhang, Xun; He, Chunlin; Pang, Siping, New Journal of Chemistry, 2022, 46(4), 1489-1493

Production Method 12

95-45-4

Reaction Conditions

1.1 Reagents: Nickel nitrate Solvents: Dimethylformamide ; 20 min, rt
1.2 30 min, heated

Reference

: Ultralong Coordination Polymers Microtubes: Facile Microwave Preparation and Characterization

Ji, Yanhua; Yan, Haiming; Wang, Lei; Luo, Yuwen; Guo, Dongdong; et al, Current Microwave Chemistry, 2014, 1(1), 2-5

Production Method 14

154781-75-6

57-71-6

95-45-4

Reaction Conditions

1.1 Catalysts: Potassium cyanide , Ammonium carbonate

Reference

: Application of the Bucherer hydantoin synthesis to diacetyl monooxime. The mechanism of the Bucherer reaction, and the constitution of the hypothetical dimethylbishydantoin of Bucherer and Lieb

Bowness, W. Gary; Howe, Ralph; Rao, Balbir S., Journal of the Chemical Society, 1983, (11), 2649-53

Dimethylglyoxime Raw materials

Potassium cyanide (K(NC)) (9CI) 1,1′-(7,8-Dimethyl-4,11-dioxo-5,10-dioxa-3,6,9,12-tetraazatetradeca-6,8-diene-1,14-diyl) bis(2-methyl-2-propenoate) N-cyclohexylidenehydroxylamine (2R)-2-(2S)-oxiran-2-yloxirane Dimethylglyoxime Biacetyl monoxime 2,3-Butanedione, monooxime, (E)-

Dimethylglyoxime Preparation Products

2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate (2640140-27-6) Dimethylglyoxime (95-45-4) 2-[[[(Cyclohexylideneamino)oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate (2640140-28-7)

Dimethylglyoxime Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Dimethylglyoxime Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Related Categories

95-45-4 (Dimethylglyoxime) Global Suppliers

Product Overview and Price Analysis

Dimethylglyoxime (CAS 95-45-4), also known as 2,3-Butanedione dioxime or Chugaev's reagent, is a white to off-white crystalline powder with the chemical formula C4H8N2O2. It is a classic and highly specific analytical reagent primarily used for the qualitative and quantitative determination of nickel and palladium ions, forming a characteristic bright red precipitate. Its high selectivity and sensitivity make it indispensable in analytical chemistry, metallurgy, and environmental testing. Beyond its primary analytical use, it serves as a chelating agent and finds applications in organic synthesis and as a catalyst component. Its stability and well-defined properties have established it as a standard reagent in laboratories worldwide.

CAS no.95-45-4 comprehensive analysis

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95-45-4 (Dimethylglyoxime) Analysis Comprehensive analysis of product information

This analysis focuses on Dimethylglyoxime (DMG), a crucial analytical reagent primarily used for the qualitative and quantitative determination of nickel and palladium ions. Two structurally similar oxime compounds, Glyoxime and Benzil Dioxime, were selected for comparison. These compounds share the characteristic oxime functional group (-C=N-OH) but differ in their core hydrocarbon structure, allowing for a comparative study of how structural variations influence their physical properties, chemical reactivity, and commercial applications.
Data filtering and comparison methods:
Data was compiled from authoritative chemical databases and supplier catalogs, focusing on verified physical-chemical properties (e.g., melting point, solubility) and hazard classifications (GHS). Discrepancies in reported values were resolved by prioritizing data from peer-reviewed sources or major suppliers.
Market and application analysis was conducted by aggregating information from global chemical supplier platforms, examining product listings for purity specifications, packaging, and intended uses. This helped establish typical commercial parameters and identify primary application sectors for each compound.
The selection of analogous compounds (Glyoxime and Benzil Dioxime) was based on structural homology—all are dioximes—while introducing key variations: Glyoxime is the simplest, Benzil Dioxime is aromatic, and DMG (the target) is aliphatic with methyl groups. This allows for isolating the effects of molecular size and aromaticity on properties and uses.

Table 1: Comparison of Basic Chemical Information and Physicochemical Properties (*Target, ☆Analog)

Items	Dimethylglyoxime (*)	Glyoxime (☆)	Benzil Dioxime (☆)
Name	Dimethylglyoxime	Glyoxime	Benzil Dioxime
CAS No.	95-45-4	557-38-4	23873-81-4
Molecular Formula	C4H8N2O2	C2H4N2O2	C14H12N2O2
Molecular Weight	116.12 g/mol	88.07 g/mol	240.26 g/mol
Structural Feature/Functional Group	Aliphatic dioxime; two methyl groups attached to the dioxime backbone (-C(CH3)=N-OH).	Simplest dioxime; two oxime groups on a two-carbon chain (-HC=N-OH).	Aromatic dioxime; two oxime groups attached to a benzil (diphenyl diketone) core.
Melting Point	~240-245 °C (decomposition)	~178-180 °C	~235-237 °C
Boiling Point	——	——	——
Density	——	——	——
Solubility	Slightly soluble in water; soluble in ethanol, ether, and alkaline solutions.	Soluble in water and alcohols.	Practically insoluble in water; soluble in organic solvents like DMSO, DMF.
Color & Form	White to off-white crystalline powder.	Colorless to pale yellow crystals.	Light yellow crystalline powder.
Main Hazards	Harmful if swallowed, causes skin and eye irritation.	Irritant.	——
GHS Classification	H302, H315, H319, H335	Data limited; likely H315, H319, H335	——
Remarks	Classic reagent for nickel detection, forming a bright red precipitate.	Less commonly used than DMG; serves as a building block in organic synthesis.	Used as a chelating agent and in polymer stabilization; less specific for nickel than DMG.

Table 2: Product Specifications, Storage & Transportation, and Safety (Comprehensive Analogy)

Items	Dimethylglyoxime (*)	Glyoxime (☆)	Benzil Dioxime (☆)
Purity Specification	Typically ≥98% (Reagent grade). Analytical grade (≥99%) available for precise quantitative work.	Often available as technical grade (90-95%) or higher for research. Fewer standardized grades than DMG.	Usually offered as 97-98% purity for laboratory use. High-purity grades less common.
Storage Conditions	Store in a cool, dry, well-ventilated place. Keep container tightly closed. Protect from light.	Store in a cool, dry place. Hygroscopic; keep container tightly sealed.	Store in a cool, dry place away from strong oxidizers.
Stability	Stable under recommended storage conditions. May decompose upon prolonged exposure to light or moisture.	May be hygroscopic. Stable if kept dry.	Stable under normal conditions.
Packaging	Commonly 25g, 100g, 500g in glass bottles or plastic containers. Also available in 1kg, 5kg bags for bulk.	Small-scale packaging common (1g, 5g, 10g) due to niche research use.	Typically supplied in small quantities (1g to 100g) for research purposes.
Transport Requirements	Not classified as dangerous goods for transport under most regulations (non-flammable, low toxicity).	Generally not regulated as hazardous for transport.	Not typically classified as dangerous goods.
Regulatory Restrictions	Subject to general laboratory chemical regulations. Check local regulations for specific controls.	Minimal specific restrictions due to low production volume and specialized use.	No significant widespread regulatory restrictions reported.

Table 3: Market Supply, Application, and Industry Analysis

Items	Dimethylglyoxime (*)	Glyoxime (☆)	Benzil Dioxime (☆)
Supplier Distribution	Widely supplied by global chemical giants (Merck, Sigma-Aldrich, TCI) and numerous Chinese/Indian manufacturers.	Supplied by specialized fine chemical and research chemical companies. Fewer mainstream suppliers than DMG.	Available from research chemical suppliers and some fine chemical manufacturers, similar to Glyoxime.
Market Availability	Readily available from stock in various grades and quantities worldwide.	Limited availability; often made-to-order or available in small research quantities.	Limited stock; often supplied on demand for research purposes.
Price Range	Moderate; varies with purity and quantity. Reagent grade roughly $50-$200 per kg.	Relatively high due to low production volume and specialized synthesis; can be >$100 per gram.	Moderate to high for research quantities; cheaper in larger technical grades.
Main Uses	Primary use: specific qualitative and quantitative test reagent for nickel (II) and palladium (II) ions.	Chemical synthesis intermediate, ligand in coordination chemistry, research on oxime chemistry.	Chelating agent, stabilizer in polymers, research reagent in coordination chemistry.
Application Fields	Analytical chemistry (lab reagent), metallurgy (nickel analysis), electroplating bath analysis, educational kits.	Academic research, pharmaceutical/agrochemical intermediate synthesis, niche material science.	Polymer industry (stabilizer), research on metal complexes, potential corrosion inhibitor.
Market Demand & Outlook	Steady, mature demand driven by its irreplaceable role in nickel analysis. Growth tied to metallurgy and quality control sectors.	Low-volume, niche demand focused on research and specialty synthesis. Stable but small market.	Niche industrial and research demand. Stable with potential growth in polymer applications.
Supply Chain Characteristics	Mature, multi-tiered supply chain with large-scale production. Reliable logistics for standard grades.	Fragile, reliant on custom synthesis by fine chemical manufacturers. Longer lead times possible.	Similar to Glyoxime; limited-scale production, supply chain sensitive to raw material (benzil) availability.

Analysis logic explanation

The analysis begins by establishing a structural framework. All three compounds are dioximes, enabling a direct comparison of core reactivity. The key variable is the substituent: DMG has methyl groups, Glyoxime has hydrogens, and Benzil Dioxime has phenyl groups. This directly correlates with properties like solubility (hydrophilicity decreases from Glyoxime to Benzil Dioxime) and melting point (influenced by molecular symmetry and intermolecular forces).
Commercial and application profiles are derived from the specificity of their chelating properties. DMG's high specificity for nickel creates a well-defined, stable market in analytical chemistry. In contrast, Glyoxime and Benzil Dioxime are more general ligands or intermediates, leading to fragmented, research-driven markets with lower volumes and higher price volatility per unit mass.
Supply chain robustness is assessed through supplier breadth and product standardization. DMG benefits from being a USP/EP/BP monograph reagent, leading to standardized grades from many suppliers. The analogs, lacking such standardization, have more variable specifications and rely on fewer, specialized producers, making their supply chains less resilient.
Hazard profiles, while all relatively low, show how molecular structure influences classification. DMG has a well-defined GHS profile due to its widespread use. For the analogs, public hazard data is often incomplete, reflecting their lower commercial prominence and less frequent safety testing, not necessarily lower intrinsic hazard.
Market positioning is analyzed by contrasting 'utility' versus 'versatility'. DMG is a utility chemical with one dominant, essential application. The analogs are versatile building blocks or specialty chemicals with multiple potential but less dominant uses. This dichotomy explains the differences in market size, supplier strategy, and price structures.

Conclusion

This comparative analysis highlights Dimethylglyoxime (DMG, CAS 95-45-4) as a well-established, specialized analytical reagent with a stable market position, distinct from its structural analogs. From a compound perspective, DMG's defining characteristic is its unparalleled selectivity for nickel ions, which cements its role in analytical chemistry and metallurgy. This specificity translates into consistent demand, standardized high-purity product grades, and a robust, multi-source global supply chain. In contrast, Glyoxime and Benzil Dioxime, while sharing the dioxime functional group, serve as more general chemical intermediates or ligands. Their markets are niche, driven by research and specialty industrial applications, resulting in lower production volumes, less supplier diversity, and higher relative costs for small quantities. From a supplier dimension, major chemical distributors reliably stock DMG due to predictable demand. Supplying the analogs involves higher complexity, targeting a fragmented customer base of researchers and specialty manufacturers, which requires different inventory and marketing strategies. The analogs' supply chains are more susceptible to disruptions due to lower production scales.
Main limitations:
Publicly available data for the analogous compounds (Glyoxime and Benzil Dioxime) is significantly scarcer than for DMG, particularly regarding detailed physicochemical properties (e.g., precise density, vapor pressure), comprehensive safety data sheets (SDS), and real-time market pricing.
Market analysis for the niche analogs is constrained by the lack of large-scale trade data. Information on supplier distribution, exact price ranges, and demand forecasts is often anecdotal or inferred from limited supplier listings, rather than from comprehensive market reports.

The price of Dimethylglyoxime varies based on purity, packaging, and supplier. High-purity analytical reagent grades command a premium, while technical or bulk grades are more economical. Prices are influenced by raw material costs, particularly for hydroxylamine and butanedione, and production scale. Chinese manufacturers often offer competitive prices for bulk quantities, impacting the global market. Fluctuations in demand from key industries like metallurgy and environmental monitoring can cause price volatility. Long-term contracts with reliable suppliers are recommended for price stability. It is advisable to compare quotes from multiple verified suppliers, considering not just price but also quality certifications and logistical support.

The main factors affecting prices include:

Purity Grade: Analytical reagent grade (≥99%) is significantly more expensive than technical grade due to stringent purification processes and quality control for sensitive analytical applications.
Order Quantity: Bulk purchases (kilograms or tons) benefit from substantial economies of scale, reducing the unit cost compared to small laboratory-scale packages (grams).
Raw Material Costs: The price of key precursors like hydroxylamine and butanedione directly impacts production costs, with market volatility causing price fluctuations.
Supplier Profile and Location: Established global chemical distributors often have higher prices due to branding and logistics, while direct manufacturers, especially in Asia, may offer lower costs.
Packaging and Logistics: Specialized packaging (e.g., amber glass bottles for light sensitivity) and hazardous material shipping requirements add to the final delivered cost.

High quality verification supplier (strong customization capability)

ASIACHEM I&E (JIANGSU) CO., LTD

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江苏, CN

mera.z@nitrobenzenechemical.com

Specializes in exporting high-purity chemical intermediates and fine chemicals, with strong custom synthesis capabilities.

(CAS:95-45-4)Dimethylglyoxime

Order Number: AC142
Quantity: 25kg
Price ($): discuss personally
Stock Status: in Stock
Purity: 98%
Last Updated: Monday, 18 August

Suzhou Senfeida Chemical Co., Ltd

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江苏, CN

sales2@senfeida.com

Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

Main products

(CAS:95-45-4)Dimethylglyoxime

Order Number: sfd8276;1635613
Quantity: 200kg/Company Customization
Price ($): discuss personally
Stock Status: in Stock
Purity: 99.9%/98%
Last Updated: Friday, 19 July

Tiancheng Chemical (Jiangsu) Co., Ltd

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18501500038@163.com

Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

Main products

(CAS:95-45-4)Dimethylglyoxime；≥ 98.0%

Order Number: LE14174;LE1635613
Quantity: 25KG,200KG,1000KG
Price ($): discuss personally
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 20 June

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Dimethylglyoxime Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BDG0428-100g	Dimethylglyoxime	95-45-4	≥97.0%	100g	￥335元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BDG0428-25g	Dimethylglyoxime	95-45-4	≥97.0%	25g	￥118元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BDG0428-500g	Dimethylglyoxime	95-45-4	≥97.0%	500g	￥1220元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	DD8022-100g	Dimethylglyoxime	95-45-4	≥98%	100g	￥260元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	DD8022-25g	Dimethylglyoxime	95-45-4	≥98%	25g	￥90元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	DD8022-500g	Dimethylglyoxime	95-45-4	≥98%	500g	￥950元	2023-09-15
BAI LING WEI Technology Co., Ltd.	125830-100G	Dimethylglyoxime, 99%	95-45-4	99%	100G	￥ 309	2022-04-26
BAI LING WEI Technology Co., Ltd.	125830-500G	Dimethylglyoxime, 99%	95-45-4	99%	500G	￥ 1234	2022-04-26
TRC	D477978-5g	Dimethylglyoxime	95-45-4		5g	$52.00	2023-05-18
TRC	D477978-25g	Dimethylglyoxime	95-45-4		25g	$64.00	2023-05-18

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (95-45-4) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Chelating Agents & Analytical Reagents Market	——	——	Growth in environmental testing and water treatment industries. Increasing demand from mining and metallurgy for metal analysis.
Organic Fine Chemicals Market	——	——	Expansion of pharmaceutical and agrochemical R&D. Technological advancements in synthetic chemistry.
Nickel & Palladium Analysis Reagents Segment	——	——	Stringent regulations on nickel content in alloys and consumer products. Growth in catalytic converter recycling and precious metal recovery.
Dimethylglyoxime Market (Estimated)	——	——	Its irreplaceable role as a standard method for nickel assay. Steady demand from educational and research laboratories.

Applications & Uses of Dimethylglyoxime

Analytical Chemistry & Metallurgy (Primary Application)

Used as a highly specific gravimetric and spectrophotometric reagent for the quantitative determination of nickel. It forms an insoluble, bright red nickel dimethylglyoxime complex, allowing for precise measurement in ores, alloys, steels, and plating solutions.
Employed in spot tests and qualitative analysis to detect the presence of nickel and palladium ions. The vivid color change provides a simple and reliable identification method in field testing and laboratory screening.
Essential in standard testing methods (e.g., ASTM, ISO) for nickel content in various materials, ensuring compliance with industry specifications and regulatory limits for product quality and safety.

Environmental Monitoring & Water Treatment

Applied in testing water and soil samples for nickel contamination. Its sensitivity allows for monitoring industrial effluent and assessing environmental impact, supporting compliance with environmental protection regulations.
Used in research to study the speciation and mobility of nickel in the environment. The chelating property helps in understanding metal bioavailability and designing remediation strategies.
Sometimes incorporated into sensor materials or test kits for on-site detection of nickel, providing a rapid screening tool for environmental inspectors and field technicians.

Organic Synthesis & Catalysis

Serves as a ligand or precursor in the synthesis of coordination complexes and organometallic compounds. Its bidentate structure allows it to stabilize various metal centers for catalytic applications.
Used in the preparation of other oxime derivatives and as a protecting group or intermediate in multi-step synthetic pathways for pharmaceuticals and fine chemicals.
Acts as a catalyst or co-catalyst in certain organic reactions, such as oxidations, due to its ability to modulate metal reactivity and selectivity.

95-45-4 (Dimethylglyoxime) Related Products

Dimethylglyoxime Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Major production is concentrated in Asia, particularly China and India, where large-scale chemical manufacturing capabilities and cost advantages exist.
Several specialized fine chemical companies in Europe and North America produce high-purity grades for analytical and research markets, focusing on quality and consistency.
Production capacity is linked to the availability of raw materials like hydroxylamine, with regions having integrated chemical parks holding an advantage.

Consumption End

High consumption in industrialized regions with strong metallurgical, automotive (alloy production), and chemical sectors, such as North America, Europe, and East Asia.
Growing demand in developing regions like Southeast Asia and Latin America due to expanding industrial base and increasing environmental monitoring requirements.
Steady, consistent demand from global academic, government, and industrial R&D laboratories for routine analytical procedures and research.

European Market

Characterized by stringent REACH regulations, driving demand for high-purity, well-documented reagents from certified suppliers for compliance in manufacturing and testing.
Strong demand from the automotive and aerospace industries for nickel analysis in high-performance alloys and from environmental agencies for monitoring.
Market is mature with established distribution channels. Prices are generally higher due to regulatory compliance costs and a focus on premium quality products.

Asia-Pacific Market

The largest and fastest-growing production base, with China being a key exporter of both technical and reagent grades, influencing global price levels.
Rapidly increasing domestic consumption driven by massive industrialization, infrastructure development, and growing environmental awareness, particularly in China and India.
Market is price-sensitive with intense competition among local manufacturers. Quality can vary significantly, making supplier verification critical for importers.

Safety and regulatory requirements

Hazard classification

CasNo 95-45-4 is classified as a combustible solid and may be harmful if ingested or inhaled.
Health Hazard: May cause irritation to the respiratory system, skin, and eyes upon exposure. Prolonged or repeated exposure should be avoided. Ingestion is harmful.
Fire Hazard: The substance is a combustible solid. It can form combustible dust concentrations in air. Fine dust may present an explosion hazard when mixed with air.
Environmental Hazard: Information on specific ecotoxicity is limited. As an organic compound, it should not be released into the environment. Proper disposal is required.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames. Keep container tightly closed. Protect from light to prevent degradation. Store separately from strong oxidizers.
Transportation classification: Typically not classified as a dangerous good for transport in small quantities under most regulations (e.g., limited quantity). For larger quantities, consult specific regulations (e.g., UN proper shipping name may apply as 'ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.').
Packaging requirements: Use tightly sealed containers such as glass bottles, plastic jars, or fiber drums lined with polyethylene. Packaging must be robust to prevent breakage and leakage during handling and transport.
Identification requirements: Containers must be clearly labeled with the product name (Dimethylglyoxime), CAS number (95-45-4), hazard symbols (if applicable, e.g., exclamation mark for health hazard), and appropriate hazard statements (e.g., 'Harmful if swallowed').

Supply chain risk assessment

Geographic Concentration Risk

High concentration of production in Asia, particularly China, creates vulnerability to regional disruptions such as trade policies, port closures, or local environmental shutdowns.
Dependence on a few key raw material (hydroxylamine) producers can lead to supply bottlenecks if their operations are interrupted, affecting dimethylglyoxime availability.

Compliance Risk

Evolving global chemical regulations (e.g., REACH, TSCA) may impose new registration, testing, or usage restrictions, increasing compliance costs and potentially limiting suppliers.
Inconsistent quality documentation or safety data sheets (SDS) from some suppliers, especially in less regulated markets, poses risks for importers and end-users in regulated regions.

Technical Risk

Low technical risk for standard grades as production is well-established. Risk is higher for ultra-high-purity or custom-modified grades requiring specialized synthesis or purification.
Potential for substitution by alternative analytical techniques (e.g., ICP-MS) in the long term, though dimethylglyoxime's simplicity and low cost ensure its continued use in many applications.

Market Risk

Demand is relatively stable but tied to cyclical industries like metallurgy and automotive; economic downturns in these sectors can reduce order volumes.
Price volatility of key petrochemical-derived raw materials can lead to unpredictable cost fluctuations for the final product, affecting procurement budgets.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Prioritize globally recognized chemical distributors or manufacturers with a strong reputation in analytical reagents, such as Sigma-Aldrich (Merck), Thermo Fisher, or TCI. These suppliers provide guaranteed high purity (e.g., ACS reagent grade), comprehensive and compliant documentation (CoA, SDS), and reliable global logistics. They are ideal for critical analytical applications, R&D, and regions with strict regulatory requirements, ensuring consistency, traceability, and technical support despite a higher price point.

Alternative Solution: ——
Consider established fine chemical manufacturers, particularly in India or reputable Chinese companies with international certifications (e.g., ISO, GMP). Companies like Alfa Aesar (part of Thermo Fisher) or well-reviewed suppliers on B2B platforms can offer a good balance between cost and quality. They often supply both reagent and technical grades suitable for industrial applications. Verify their quality control processes, export experience, and ability to provide proper documentation to mitigate compliance risks.

Cost Optimization: ——
For large-volume, non-critical industrial uses (e.g., bulk metallurgical testing), sourcing directly from cost-competitive manufacturers in China via verified B2B channels can offer significant savings. Conduct rigorous due diligence: request samples for in-house testing, verify business licenses and production capacity, and insist on clear specifications and basic safety data. This strategy carries higher risk regarding consistency and logistics but is viable for price-sensitive procurement with robust quality inspection upon receipt.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define required specifications: purity grade (e.g., ≥99% for analysis, technical grade for bulk use), physical form (crystalline powder), and packaging size.
Research and shortlist 3-5 potential suppliers based on reputation, certifications, customer reviews, and geographical suitability for logistics.
Prepare a detailed Request for Quotation (RFQ) including specs, required quantity, delivery terms (Incoterms), and needed documentation (CoA, SDS, MSDS).

Supplier Evaluation & Order Placement:
Evaluate quotes holistically: compare not just price per kg but also total landed cost, payment terms, lead time, and supplier responsiveness.
For new suppliers, request product samples to perform quality verification tests (e.g., melting point, assay for nickel complex formation) before placing a large order.
Formalize the order with a clear purchase agreement specifying product specs, delivery schedule, quality acceptance criteria, and responsibilities for non-compliance.

Logistics & Receipt Inspection:
Confirm shipping classification and ensure the supplier uses appropriate packaging and labeling compliant with international transport regulations.
Track shipment and coordinate with customs broker if importing, ensuring all necessary chemical import declarations and permits are in order.
Upon receipt, immediately inspect packaging for damage, verify labels against order, and conduct a quick quality check (appearance, weight) before signing acceptance.

Conclusion

Procuring Dimethylglyoxime (95-45-4) requires a strategy that balances quality, cost, and supply chain reliability. For critical analytical applications, partnering with top-tier global reagent suppliers is paramount to ensure data integrity and regulatory compliance. For larger-scale industrial use, reputable fine chemical manufacturers, especially in Asia, offer a viable cost-effective alternative, provided thorough supplier vetting and quality inspection are implemented. The supply chain faces moderate risks from geographic concentration and raw material volatility, making diversification of sources and maintaining safety stock prudent. Understanding the specific application's purity requirements is the first step in selecting the appropriate supplier tier. Ultimately, a successful procurement strategy hinges on clear specification, diligent supplier evaluation, and proactive management of logistics and compliance documentation.

Key points:

Align supplier choice with application criticality: use premium global distributors for analytical precision and certified manufacturers for cost-effective bulk industrial grades.
Conduct rigorous pre-qualification of suppliers, especially for direct sourcing, including sample testing and verification of quality management certifications.
Factor in total landed cost, including logistics, duties, and potential quality control costs, not just the unit price from the supplier.
Maintain awareness of supply chain risks by considering multi-sourcing options for key grades and staying informed about regulatory changes in key producing and consuming regions.

Cas no 95-45-4 (Dimethylglyoxime)

Product Name:Dimethylglyoxime

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95-45-4 (Dimethylglyoxime) Global Suppliers

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CAS no.95-45-4 comprehensive analysis

High quality verification supplier (strong customization capability)

ASIACHEM I&E (JIANGSU) CO., LTD

(CAS:95-45-4)Dimethylglyoxime

Suzhou Senfeida Chemical Co., Ltd

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(CAS:95-45-4)Dimethylglyoxime

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:95-45-4)Dimethylglyoxime；≥ 98.0%

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Dimethylglyoxime Research More >>

Comparison of Global Market Sizes

Applications & Uses of Dimethylglyoxime

Analytical Chemistry & Metallurgy (Primary Application)

Environmental Monitoring & Water Treatment

Organic Synthesis & Catalysis

95-45-4 (Dimethylglyoxime) Related Products

Dimethylglyoxime Analysis

Analysis of Regional Market Characteristics and Demand

Production End

Consumption End

European Market

Asia-Pacific Market

Safety and regulatory requirements

Hazard classification

Storage and transportation requirements

Supply chain risk assessment

Geographic Concentration Risk

Compliance Risk

Technical Risk

Market Risk

Procurement Suggestions and Strategies

Supplier selection strategy

Procurement execution suggestions

Conclusion